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Compound of Interest

Compound Name: Fmoc-Bpa-OH

Cat. No.: B557510 Get Quote

This guide provides crucial safety, logistical, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-Bpa-OH (Fmoc-4-benzoyl-

L-phenylalanine). Adherence to these protocols is vital for ensuring a safe laboratory

environment and maintaining the integrity of research. The information is compiled from

available safety data sheets and handling procedures for Fmoc-protected amino acids.

Key Compound Data
A summary of important quantitative data for Fmoc-Bpa-OH is provided in the table below for

quick reference.

Property Value

CAS Number 117666-96-3[1][2][3]

Molecular Formula C₃₁H₂₅NO₅[1][3]

Molecular Weight 491.53 g/mol

Form White powder

Purity ≥98%

Storage Temperature 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)
While detailed toxicological properties for Fmoc-Bpa-OH have not been fully investigated, it is

prudent to handle it with care, as with all laboratory chemicals. Based on information for similar

compounds, it may cause skin and respiratory tract irritation. The recommended personal

protective equipment is essential to minimize exposure.

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must have side shields.

Goggles are required when

there is a risk of splashing.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Inspect for

tears before use.

Body Protection Laboratory Coat

A standard lab coat is

necessary to protect clothing

and skin.

Respiratory Protection Dust Mask/Respirator

A type N95 (US) or equivalent

respirator is recommended,

especially when handling the

powder outside of a fume hood

to prevent inhalation.

Experimental Protocol: Safe Handling of Fmoc-Bpa-
OH
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage.

Store the container in a designated refrigerator at 2-8°C.
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Before use, allow the container to warm to room temperature to prevent moisture

condensation on the product.

Weighing and Preparation of Solutions:

Whenever possible, conduct all weighing and handling of the solid compound within a

chemical fume hood or a well-ventilated area to minimize the inhalation of dust.

Use non-sparking tools to handle the powder.

When preparing solutions, such as dissolving in Dimethylformamide (DMF), perform the

procedure inside a fume hood.

Disposal Plan
All waste containing Fmoc-Bpa-OH must be treated as hazardous chemical waste and

disposed of in accordance with federal, state, and local environmental regulations.

Solid Waste Disposal:

Unused/Expired Product: Dispose of any unwanted solid Fmoc-Bpa-OH as hazardous

chemical waste.

Contaminated Consumables: Items such as gloves, weighing paper, and pipette tips that

have come into contact with Fmoc-Bpa-OH are considered contaminated solid waste.

Collection: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous

waste container. The label should include "Hazardous Waste" and the chemical name.

Liquid Waste Disposal:

Collection: Collect all liquid waste from experiments, including reaction mixtures and washes,

in a dedicated and properly labeled hazardous waste container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents. For example, "Fmoc-Bpa-OH in DMF".
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Storage: Store all sealed hazardous waste containers in a designated, well-ventilated, and

secure hazardous waste accumulation area, segregated from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste.

Workflow for Handling and Disposal of Fmoc-Bpa-
OH
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Handling Protocol

Disposal Protocol Personal Protective Equipment (PPE)
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Caption: Workflow for the safe handling and disposal of Fmoc-Bpa-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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